Cas no 2877763-38-5 (6-[4-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)piperazin-1-yl]-2-methyl-2,3-dihydropyridazin-3-one)

• Product Name: 6-[4-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)piperazin-1-yl]-2-methyl-2,3-dihydropyridazin-3-one
• CAS No: 2877763-38-5
• MF: C₁₇H₁₈ClN₅OS
• MW: 375.875720500946
• CID: 5310155
• PubChem ID: 165433498
• Update Time: 2025-11-06

6-[4-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)piperazin-1-yl]-2-methyl-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• F6811-1356
• 2877763-38-5
• AKOS040884338
• 6-[4-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)piperazin-1-yl]-2-methyl-2,3-dihydropyridazin-3-one
• 6-[4-(5-Chloro-4-methyl-2-benzothiazolyl)-1-piperazinyl]-2-methyl-3(2H)-pyridazinone

• Inchi： 1S/C17H18ClN5OS/c1-11-12(18)3-4-13-16(11)19-17(25-13)23-9-7-22(8-10-23)14-5-6-15(24)21(2)20-14/h3-6H,7-10H2,1-2H3
• InChI Key： KBTNGBXYEKRMIF-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)N=C(N2CCN(C3=NC4=C(C)C(Cl)=CC=C4S3)CC2)C=C1

Computed Properties

• Exact Mass: 375.0920591g/mol
• Monoisotopic Mass: 375.0920591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 80.3Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 537.8±60.0 °C(Predicted)
• pka: 5.19±0.10(Predicted)

Additional information on 6-[4-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)piperazin-1-yl]-2-methyl-2,3-dihydropyridazin-3-one

Comprehensive Overview of 6-[4-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)piperazin-1-yl]-2-methyl-2,3-dihydropyridazin-3-one (CAS No. 2877763-38-5)

The compound 6-[4-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)piperazin-1-yl]-2-methyl-2,3-dihydropyridazin-3-one (CAS No. 2877763-38-5) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique combination of a benzothiazole core, piperazine linker, and dihydropyridazinone moiety makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, given its structural resemblance to known pharmacophores.

In recent years, the scientific community has shown a growing interest in heterocyclic compounds, especially those containing benzothiazole and piperazine derivatives. These scaffolds are frequently explored for their diverse pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of a 5-chloro-4-methyl substitution on the benzothiazole ring in this compound further enhances its potential bioactivity, as halogenated aromatic systems often exhibit improved binding affinity to target proteins.

One of the most frequently searched questions in the context of this compound is: "What are the potential applications of 6-[4-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)piperazin-1-yl]-2-methyl-2,3-dihydropyridazin-3-one?" Preliminary studies suggest that this molecule may interact with enzymes or receptors involved in cellular signaling pathways. Its dihydropyridazinone component, in particular, is known to contribute to the inhibition of certain kinases, making it a subject of interest in oncology research.

Another hot topic in the field is the structure-activity relationship (SAR) of such compounds. Researchers are keen to understand how modifications to the piperazine linker or the benzothiazole core could optimize the compound's efficacy and selectivity. Computational modeling and molecular docking studies have been employed to predict its binding modes, which are critical for rational drug design. These approaches align with the current trend of leveraging AI-driven drug discovery to accelerate the identification of novel therapeutics.

The synthesis of 6-[4-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)piperazin-1-yl]-2-methyl-2,3-dihydropyridazin-3-one involves multi-step organic reactions, including condensation and cyclization processes. The CAS No. 2877763-38-5 serves as a unique identifier for this compound, ensuring accurate referencing in scientific literature and regulatory documents. Its purity and stability are critical factors for researchers, as impurities or degradation products could skew experimental results.

From an SEO perspective, keywords such as "benzothiazole derivatives," "piperazine-based compounds," and "dihydropyridazinone synthesis" are highly relevant to this topic. These terms are frequently searched by chemists, pharmacologists, and industry professionals seeking information on novel chemical entities. Additionally, the compound's potential role in targeted therapy and precision medicine aligns with broader trends in healthcare, where personalized treatment strategies are gaining traction.

In conclusion, 6-[4-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)piperazin-1-yl]-2-methyl-2,3-dihydropyridazin-3-one represents a fascinating area of research with significant implications for drug development. Its structural complexity and potential bioactivity make it a valuable subject for further investigation. As the scientific community continues to explore its applications, this compound may pave the way for innovative therapeutic solutions in the years to come.